(3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol

• CAS No.: 618383-35-0
• Molecular Formula: C17H14Cl2N2O
• Molecular Weight: 333.2 g/mol
• IUPAC Name: [3-(2,4-dichlorophenyl)-1-(4-methylphenyl)pyrazol-4-yl]methanol
• InChI: InChI=1S/C17H14Cl2N2O/c1-11-2-5-14(6-3-11)21-9-12(10-22)17(20-21)15-7-4-13(18)8-16(15)19/h2-9,22H,10H2,1H3
• InChI Key: SFCSZIARFCNNPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(C(=N2)C3=C(C=C(C=C3)Cl)Cl)CO

Description

(3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol is an organic compound that belongs to the class of pyrazoles. This compound is characterized by the presence of a pyrazole ring substituted with a 2,4-dichlorophenyl group and a P-tolyl group, along with a methanol moiety. The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol typically involves the reaction of 2,4-dichlorophenylhydrazine with P-tolualdehyde in the presence of a base, followed by cyclization to form the pyrazole ring. The final step involves the reduction of the resulting pyrazole derivative to obtain the desired methanol compound. Common reagents used in this synthesis include hydrazine derivatives, aldehydes, and reducing agents such as sodium borohydride.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to control reaction conditions such as temperature, pressure, and reagent concentrations to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol can undergo various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methanol group can yield the corresponding aldehyde or carboxylic acid, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

(3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific biological context.

Comparison with Similar Compounds

Similar Compounds

• (3-(2,4-Dichlorophenyl)-1H-pyrazol-4-YL)methanol
• (3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-5-YL)methanol
• (3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)ethanol

Uniqueness

(3-(2,4-Dichlorophenyl)-1-P-tolyl-1H-pyrazol-4-YL)methanol is unique due to its specific substitution pattern on the pyrazole ring and the presence of both 2,4-dichlorophenyl and P-tolyl groups. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and industrial applications.